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Compound of Interest

Compound Name: Dirhodium trisulphite

Cat. No.: B15176165

For the attention of: Researchers, Scientists, and Drug Development Professionals

Introduction

Dirhodium trisulphite (Rh2(S0s)3) is an inorganic compound of rhodium in the +3 oxidation
state. Despite its simple stoichiometry, detailed experimental data on its physical and chemical
properties are notably scarce in publicly accessible literature, distinguishing it from its more
extensively studied analogues, dirhodium trisulphide (Rh2Ss) and dirhodium trisulphate
(Rh2(S0a4)3). This guide synthesizes the available information on dirhodium trisulphite, clearly
delineating between experimentally verified data and inferred properties. It also provides a
comparative context with its related sulphide and sulphate counterparts to offer a broader
understanding of rhodium-sulfur compounds.

Core Properties

Much of the specific data for dirhodium trisulphite's physical properties remains
uncharacterized in peer-reviewed literature. The following table summarizes the known and
inferred data.
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Property Value Source/Notes
Molecular Formula Rh2(S03)s PubChem[1]
Molar Mass 446.01 g/mol Calculated
CAS Number 80048-77-7
Appearance Inferred to be a crystalline solid
Solubility Inferred to be likely soluble in

water
Melting Point Not available
Boiling Point Not available
Density Not available

Chemical and Spectroscopic Characteristics

Chemical Reactivity:

o Thermal Decomposition: It is predicted that upon heating, dirhodium trisulphite will
decompose.

e Oxidation State: The rhodium centers are in the +3 oxidation state.

Spectroscopic Data: While experimental spectra for dirhodium trisulphite are not readily
available, theoretical predictions can be made based on its constituent ions.

Synthesis and Experimental Protocols

Detailed, experimentally validated protocols for the synthesis of pure, isolated dirhodium
trisulphite are not present in the surveyed literature. However, a plausible synthetic route can
be inferred from the general chemistry of rhodium(lll) salts and sulfites.

Plausible Synthetic Workflow: Metathesis Reaction

A potential method for the synthesis of dirhodium trisulphite is a metathesis (double
displacement) reaction in an aqueous solution. This would involve reacting a soluble

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Dirhodium-trisulphite
https://www.benchchem.com/product/b15176165?utm_src=pdf-body
https://www.benchchem.com/product/b15176165?utm_src=pdf-body
https://www.benchchem.com/product/b15176165?utm_src=pdf-body
https://www.benchchem.com/product/b15176165?utm_src=pdf-body
https://www.benchchem.com/product/b15176165?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

rhodium(lll) salt, such as rhodium(lll) chloride, with a soluble sulfite, such as sodium sulfite.
The presumed insolubility of dirhodium trisulphite in the reaction medium would drive the
reaction to completion, leading to its precipitation.

Plausible Synthesis of Dirhodium Trisulphite

(Rhodium(lll) Chloride SqutiorD (Sodium Sulfite Solutior)

Precipitation of
Dirhodium Trisulphite
Giltration and Washing)

Dirhodium Trisulphite (Rh2(SO3)3)

Click to download full resolution via product page

Plausible synthetic workflow for dirhodium trisulphite.
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Note: This proposed workflow is theoretical and has not been experimentally verified from the
available literature. Researchers attempting this synthesis should proceed with caution and
perform thorough characterization of the resulting product.

Comparative Analysis with Related Rhodium
Compounds

To provide a more comprehensive understanding, it is useful to compare the known properties
of dirhodium trisulphite with those of the better-characterized dirhodium trisulphide and
dirhodium trisulphate.

Key
Molar Mass ( o
Compound Formula Appearance Characteristic
g/mol )
S
Dirhodium Inferred Limited data
_ , Rh2(S0s)s 446.01 _ , _
Trisulphite crystalline solid available.
Insoluble in
] ] water. Prepared
Dirhodium ) )
_ , Rh2Ss 302.01 Black solid by heating
Trisulphide )
rhodium and
sulfur.[2][3]
Dirhodium Red-brown )
) Rh2(S0a4)3 494.00 ) ) Soluble in water.
Trisulphate crystalline solid

Safety and Handling

Specific Material Safety Data Sheets (MSDS) for dirhodium trisulphite are not readily
available. However, based on safety data for other rhodium(lll) compounds and sulfite salts, it
should be handled with care. General safety precautions for rhodium plating solutions, which
may contain related rhodium-sulfur compounds, indicate that they can be corrosive and cause
severe skin burns and eye damage.[4][5] Standard laboratory safety protocols, including the
use of personal protective equipment (gloves, safety glasses, and a lab coat), are essential.

Conclusion

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15176165?utm_src=pdf-body
https://handwiki.org/wiki/Chemistry:Rhodium(III)_sulfide
https://en.wikipedia.org/wiki/Rhodium(III)_sulfide
https://www.benchchem.com/product/b15176165?utm_src=pdf-body
https://www.krohnindustries.com/wp-content/uploads/2018/08/Cohler-Superbright%E2%84%A2-Rhodium-Plating-Solutions-SDS_2018_07.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Dirhodium trisulphite remains a compound with a significant lack of characterization in the
scientific literature. While its basic chemical identity is established, its physical and chemical
properties, as well as reliable methods for its synthesis, are not well-documented. This
technical guide has compiled the available information, highlighting the areas where data is
inferred rather than experimentally confirmed. Further research is required to fully elucidate the
properties of this compound, which may hold potential for applications in catalysis, materials
science, or as a precursor for other rhodium-based materials. Professionals in drug
development and other scientific fields should be aware of the current knowledge gaps before
considering this compound for any application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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